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- InChI:
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InChI=1S/C20H35NO13/c22-3-6-1-8(12(26)15(29)11(6)25)21-9-2-7(4-23)19(17(31)13(9)27)34-20-18(32)16(30)14(28)10(5-24)33-20/h1,7-32H,2-5H2/t7-,8+,9+,10-,11-,12+,13+,14-,15+,16+,17-,18-,19-,20+/m1/s1
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Validamycin A is an antifungal agent used to protect rice plants against sheath blight caused by the pathogenic fungus, R. solani, due to its ability to inhibit trehalase, a trehalose-hydrolizing enzyme (Ki = 1.9 nM; IC50 = 0.7 μM). It is also effective against the growth and sporulation of R. cerealis, F. culmorum, and other fungi. This compound has also been used to study trehalase activity and trehalose biosynthesis.
Validamycin A is a member of the class of validamycins that is (1R,2S,3S,4S,6R)-4-amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol in which the hydroxy group at position 1 has been converted to its beta-D-glucoside and in which one of the hydrogens attached to the nitrogen is replaced by a (1R,4R,5R,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl group. It is the major validamycin produced by Streptomyces hygroscopicus. It has a role as an EC ...